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Compound of Interest

N-(3-Acetyl-2-
Compound Name:
hydroxyphenyl)acetamide

Cat. No.: B175053

Technical Guide: N-(3-Acetyl-2-
hydroxyphenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-(3-Acetyl-2-
hydroxyphenyl)acetamide, a specialty chemical with potential applications in research and
development. Due to the limited availability of public data on this specific isomer, this document
focuses on its fundamental chemical properties, a detailed synthesis protocol derived from
patent literature, and an analysis of the potential biological activities and signaling pathways
based on closely related structural analogs. This guide aims to serve as a foundational
resource for researchers interested in the evaluation and potential application of this
compound.

Chemical Identity and Properties

While a specific CAS number for N-(3-Acetyl-2-hydroxyphenyl)acetamide is not readily
available in public databases, its molecular formula and calculated molecular weight have been
determined. For comparative purposes, data for structurally related isomers are also presented.
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N-(3-Acetyl-2- N-(3-Acetyl-4- N-(4-Acetyl-3- N-(2-

Property hydroxyphenyl hydroxyphenyl hydroxyphenyl hydroxyphenyl
)acetamide )acetamide )acetamide )acetamide
CAS Number Not Available 7298-67-1[1][2] 40547-58-8[3] 614-80-2[4][5]
Molecular
C10H11NO3 C10H11NO3[1] C10H11NO3][3] CsHoaNO2[4][5]
Formula
Molecular Weight  193.19 g/mol 193.20 g/mol [2] 193.202 g/mol [3] 151.16 g/mol [5]
N-(3-Acetyl-2- N-(3-Acetyl-4- N-(4-acetyl-3- N-(2-
IUPAC Name hydroxyphenyl)a  hydroxyphenyl)a hydroxyphenyl)a hydroxyphenyl)a
cetamide cetamide cetamide cetamide

Synthesis Protocol

A detailed method for the preparation of N-(3-Acetyl-2-hydroxyphenyl)acetamide has been
outlined in the patent literature. The synthesis is a multi-step process commencing from 2-
aminophenol.[6] The overall reported yield for the final product is 41.7%, with a purity of 99.8%
as determined by HPLC.[6]

Experimental Workflow
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Step 1: Acetylation

(Z-Aminophenol)

Acetic Anhydride
EA Solvent, -5to 0 °C to RT

(N-(2-hydroxyphenyl)acetamide)

CHa3l, Phase Transfer Catalyst
Reflux (95-110 °C)

Step 2: Mvethylation

(N-(2-methoxyphenyl)acetamide)

Bromine
Solvent (e.g., Methylene Chloride)

Step 3: Bromination

(N—(5—bromo—2—methoxyphenyl)acetamide)

Acetyl Chloride, AICI3
Methylene Chloride, Ice Bath to 25 °C

Step 4: Friedel-1v3rafts Acylation

(N-(B-acetyl-5-bromo-2-hydroxyphenyl)acetamide)

H2, Pd/C, Acid Binding Agent
Solvent, 50-75 °C

Step 5: Reduction and Debromination

(N-(3-Acetyl-2-hydroxyphenyl)acetamide)

Click to download full resolution via product page

Caption: Synthesis workflow for N-(3-Acetyl-2-hydroxyphenyl)acetamide.
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Potential Biological Activity and Signaling Pathways

Direct experimental data on the biological effects and signaling pathways of N-(3-Acetyl-2-
hydroxyphenyl)acetamide are not currently available in the public domain. However, based
on the activities of structurally similar acetamide derivatives, particularly its isomers, we can
infer potential areas for investigation.

Anti-inflammatory and Antioxidant Properties

Numerous acetamide derivatives have been studied for their anti-inflammatory and antioxidant
activities.[7][8] For instance, N-(2-hydroxyphenyl)acetamide has demonstrated anti-
inflammatory and anti-arthritic properties in animal models.[9] This compound was found to
reduce the levels of pro-inflammatory cytokines such as IL-13 and TNF-a.[9] Furthermore, it
has been shown to mitigate oxidative stress.[9] In a mouse model of acute kidney injury, N-(2-
hydroxyphenyl)acetamide and its gold nanoparticle conjugate demonstrated protective effects
by reducing inflammation and oxidative injury.[10] This was associated with the downregulation
of inducible nitric oxide synthase (iNOS) and NF-kB p50, and the upregulation of heme
oxygenase-1 (HO-1).[10]

Postulated Signaling Pathway

Based on the evidence from related compounds, a plausible mechanism of action for N-(3-
Acetyl-2-hydroxyphenyl)acetamide could involve the modulation of inflammatory and
oxidative stress pathways. A key pathway to consider is the NF-kB signaling cascade, which is
a critical regulator of inflammation.
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N-(3-Acetyl-2-hydroxyphenyl)acetamide (postulated)

Scavenging

Inflammatory Stimuli Inhibition

NF-kB Pathway

Pro-inflammatory Cytokines (TNF-a, IL-1(3)

Click to download full resolution via product page

Caption: Postulated anti-inflammatory and antioxidant mechanism of action.

Conclusion

N-(3-Acetyl-2-hydroxyphenyl)acetamide is a compound with a defined synthetic route but
limited publicly available data regarding its specific biological functions. The information
provided in this guide on its synthesis and the potential biological activities, inferred from its
structural analogs, offers a solid starting point for researchers and drug development
professionals. Further investigation is warranted to fully characterize this molecule and explore
its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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